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Abstract

This technical guide provides a comprehensive overview of 2-Formylphenyl 4-
methylbenzoate, a benzoate ester of salicylaldehyde, also known as 2-hydroxybenzaldehyde.
While this specific ortho-isomer is not widely cataloged with a dedicated CAS number, this
document serves as a vital resource for its synthesis, characterization, and potential
applications. By leveraging established principles of organic chemistry and drawing parallels
with structurally related compounds, this guide offers a robust framework for researchers and
drug development professionals interested in exploring the unique properties and synthetic
utility of this molecule. The strategic placement of the formyl and 4-methylbenzoate groups on
the phenyl ring presents intriguing possibilities for its use as a versatile intermediate in the
synthesis of complex organic molecules and potential pharmaceutical agents.

Chemical Identity and Structure
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While a specific CAS Registry Number for 2-Formylphenyl 4-methylbenzoate is not readily
available in common chemical databases, its identity is unequivocally defined by its chemical
structure. The molecule consists of a benzaldehyde core where the hydroxyl group at the 2-
position is esterified with 4-methylbenzoic acid (p-toluic acid).

Table 1: Core |dentifiers

Identifier Value

Systematic Name 2-Formylphenyl 4-methylbenzoate

2-Aldehydophenyl p-toluate, Salicylaldehyde 4-

Synonyms

methylbenzoate
Molecular Formula C15H1203
Molecular Weight 240.25 g/mol

] l#.Chemical Structure of 2-Formylphenyl 4-
Chemical Structure
methylbenzoate

Proposed Synthesis: Esterification of
Salicylaldehyde

The most direct and logical synthetic route to 2-Formylphenyl 4-methylbenzoate is the
esterification of salicylaldehyde with 4-methylbenzoyl chloride (p-toluoyl chloride). This
reaction, a classic example of nucleophilic acyl substitution, is expected to proceed efficiently
under standard laboratory conditions. The hydroxyl group of salicylaldehyde acts as the
nucleophile, attacking the electrophilic carbonyl carbon of the acyl chloride. A base is typically
employed to neutralize the hydrochloric acid byproduct.

Experimental Protocol: Synthesis of 2-Formylphenyl 4-
methylbenzoate

This protocol is adapted from established methods for the esterification of phenolic
compounds.[1]

Materials:
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o Salicylaldehyde (2-hydroxybenzaldehyde)

e 4-Methylbenzoyl chloride (p-toluoyl chloride)

e Anhydrous pyridine

e Dichloromethane (DCM)

e 1 M Hydrochloric acid (HCI)

o Saturated sodium bicarbonate (NaHCOs) solution

e Brine (saturated NaCl solution)

o Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0a4)

e Round-bottom flask

e Magnetic stirrer and stir bar

e Dropping funnel

e Separatory funnel

o Standard laboratory glassware

Procedure:

o Reaction Setup: In a clean, dry round-bottom flask under an inert atmosphere (e.g., nitrogen
or argon), dissolve salicylaldehyde (1.0 equivalent) in anhydrous dichloromethane.

o Addition of Base: Add anhydrous pyridine (1.2 equivalents) to the solution and stir for 10-15
minutes at room temperature.

o Acylation: Slowly add a solution of 4-methylbenzoyl chloride (1.1 equivalents) in anhydrous
dichloromethane to the reaction mixture via a dropping funnel over 30 minutes. An
exothermic reaction may be observed.
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e Reaction Monitoring: Stir the reaction mixture at room temperature. The progress of the
reaction can be monitored by Thin Layer Chromatography (TLC) until the starting material

(salicylaldehyde) is consumed.
o Work-up:
o Quench the reaction by adding 1 M HCI to neutralize the excess pyridine.
o Transfer the mixture to a separatory funnel and separate the organic layer.
o Wash the organic layer sequentially with 1 M HCI, saturated NaHCOs solution, and brine.
o Dry the organic layer over anhydrous MgSQOa4 or NazSOa.
 Purification:

o Filter the drying agent and concentrate the organic phase under reduced pressure to
obtain the crude product.

o The crude product can be purified by column chromatography on silica gel using a suitable
eluent system (e.g., a gradient of ethyl acetate in hexanes) or by recrystallization from an
appropriate solvent (e.g., ethanol or a mixture of ethyl acetate and hexanes).

Diagram 1: Synthetic Workflow
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Caption: A step-by-step workflow for the synthesis of 2-Formylphenyl 4-methylbenzoate.
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Physicochemical Properties and Characterization

The physicochemical properties of 2-Formylphenyl 4-methylbenzoate can be predicted
based on its structure and by comparison with analogous compounds.

Table 2: Predicted Physicochemical Properties

Property Predicted Value/Description
Appearance White to off-white solid
) ) Expected to be a solid at room temperature with
Melting Point o ) )
a distinct melting point.
Soluble in common organic solvents such as
Solubility dichloromethane, chloroform, ethyl acetate, and
acetone. Insoluble in water.
Expected to be significantly higher than its
Boiling Point precursors due to increased molecular weight

and polarity.

Spectroscopic Characterization

The identity and purity of the synthesized 2-Formylphenyl 4-methylbenzoate would be
confirmed using a combination of spectroscopic techniques.

e Nuclear Magnetic Resonance (NMR) Spectroscopy:

o H NMR: The proton NMR spectrum is expected to show distinct signals for the aromatic
protons of both phenyl rings, the aldehydic proton (a downfield singlet), and the methyl
protons of the 4-methylbenzoyl group (a singlet around 2.4 ppm).

o 13C NMR: The carbon NMR spectrum will display characteristic peaks for the carbonyl
carbons of the ester and aldehyde groups, as well as the aromatic carbons and the methyl
carbon.

« Infrared (IR) Spectroscopy: The IR spectrum should exhibit strong absorption bands
corresponding to the C=0 stretching vibrations of the ester (around 1735-1750 cm~1) and
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the aldehyde (around 1690-1715 cm™1).

e Mass Spectrometry (MS): Mass spectral analysis will confirm the molecular weight of the
compound, with the molecular ion peak (M*) expected at m/z 240.25.

Potential Applications in Research and Drug
Development

The bifunctional nature of 2-Formylphenyl 4-methylbenzoate makes it a promising building
block in organic synthesis and medicinal chemistry.

o Intermediate for Heterocyclic Synthesis: The aldehyde group can participate in various
condensation reactions to form a wide range of heterocyclic compounds, which are prevalent
scaffolds in many pharmaceutical agents.

o Precursor for Biologically Active Molecules: The overall structure can be a key component in
the synthesis of novel compounds with potential therapeutic activities. For instance,
benzoate esters and benzaldehyde derivatives are known to exhibit a wide range of
biological activities, including antimicrobial, anti-inflammatory, and anticancer properties.

e Ligand Synthesis: The molecule could be modified to create novel ligands for catalysis or
coordination chemistry.

Diagram 2: Potential Reaction Pathways
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Caption: Potential synthetic transformations of 2-Formylphenyl 4-methylbenzoate.

Safety and Handling

While specific toxicity data for 2-Formylphenyl 4-methylbenzoate is unavailable, it should be
handled with the standard precautions for laboratory chemicals.

o Personal Protective Equipment (PPE): Wear appropriate PPE, including safety glasses,
gloves, and a lab coat.

o Handling: Handle in a well-ventilated area, preferably in a fume hood. Avoid inhalation of
dust or vapors. Avoid contact with skin and eyes.

o Storage: Store in a cool, dry, and well-ventilated place away from incompatible materials
such as strong oxidizing agents and strong bases.

Conclusion

2-Formylphenyl 4-methylbenzoate represents a molecule with significant untapped potential
in synthetic and medicinal chemistry. Although not a commonly cataloged compound, its
synthesis is straightforward via the esterification of salicylaldehyde. This technical guide
provides a foundational resource for researchers, outlining its synthesis, expected properties,
and potential applications. The insights provided herein are intended to empower scientists to
explore the chemistry of this versatile building block and unlock its potential in the development
of novel compounds and materials.
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e To cite this document: BenchChem. [An In-depth Technical Guide to 2-Formylphenyl 4-
methylbenzoate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2474660/docs#an-in-depth-technical-guide-to-2-
formylphenyl-4-methylbenzoate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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